Cas no 2172148-26-2 (13,13-dimethyl-6,10-dioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane)

• Product Name: 13,13-dimethyl-6,10-dioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane
• CAS No: 2172148-26-2
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5925968
• PubChem ID: 165506247
• Update Time: 2025-05-21

13,13-dimethyl-6,10-dioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 13,13-dimethyl-6,10-dioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane
• 2172148-26-2
• EN300-1280252
• 13,13-dimethyl-6,10-dioxa-15-azadispiro[4.1.5^{7}.3^{5}]pentadecane

• Inchi： 1S/C14H25NO2/c1-12(2)11-15-14(5-3-4-6-14)17-13(12)7-9-16-10-8-13/h15H,3-11H2,1-2H3
• InChI Key： GRNHELMYGHZENF-UHFFFAOYSA-N
• SMILES： O1C2(CCCC2)NCC(C)(C)C21CCOCC2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 13,13-dimethyl-6,10-dioxa-15-azadispiro4.1.5^{7}.3^{5}pentadecane

Chemical Compound: 13,13-Dimethyl-6,10-Dioxa-15-Azadispiro[4.1.5⁷.3⁵]Pentadecane (CAS No: 2172148-26-2)

The compound 13,13-Dimethyl-6,10-Dioxa-15-Azadispiro[4.1.5⁷.3⁵]Pentadecane with CAS number 2172148-26-2 is a complex organic molecule that has garnered attention in the field of chemical research due to its unique structural properties and potential applications in advanced materials and drug delivery systems.

The molecular structure of this compound is characterized by a spirocyclic framework, which is a type of polycyclic structure where two or more rings are joined at a single atom. In this case, the spiro system is further modified by the presence of oxygen and nitrogen atoms within the rings, giving rise to its dioxa and azadispiro designations. The dimethyl substituents at position 13 add to the complexity and functional diversity of the molecule.

Recent studies have focused on the synthesis and characterization of similar spirocyclic compounds, highlighting their potential as building blocks for advanced materials with tailored mechanical and electronic properties. For instance, researchers have explored the use of such compounds in the development of self-healing polymers and stimuli-responsive materials.

The CAS number 2172148-26-2 serves as a unique identifier for this compound in chemical databases, facilitating its identification and reference in scientific literature and regulatory documents.

In terms of applications, spirocyclic compounds like this one are being investigated for their role in drug delivery systems due to their ability to encapsulate bioactive molecules within their cyclic structures. This property could potentially enhance drug stability and targeted delivery mechanisms.

Moreover, advancements in computational chemistry have enabled detailed modeling of such complex molecules, providing insights into their electronic configurations and reactivity patterns. These computational studies are crucial for predicting the behavior of spirocyclic compounds under various conditions and for designing new derivatives with enhanced functionalities.

The synthesis of CAS No 2172148-26-2 involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Recent breakthroughs in catalytic processes have made it possible to achieve higher yields and better purity levels in such syntheses.

In conclusion, the compound CAS No 2172148-26-2, or spiro[4.1.5⁷.3⁵]pentadecane, represents an exciting area of research with promising applications across multiple disciplines within chemistry and materials science.